2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

• Molecular Formula: C15H23BN2O3
• Molecular Weight: 290.17 g/mol
• IUPAC Name: 2-(oxan-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• InChI: InChI=1S/C15H23BN2O3/c1-14(2)15(3,4)21-16(20-14)12-9-17-13(18-10-12)11-5-7-19-8-6-11/h9-11H,5-8H2,1-4H3
• InChI Key: JSKHBPVBXXOPPU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)C3CCOCC3

Description

2-(Tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS: 1402166-38-4) is a boronic ester-containing heterocyclic compound with a pyrimidine core. Its molecular formula is C₁₅H₂₃BN₂O₃, molar mass 290.17 g/mol, and predicted density 1.11 g/cm³ . The compound features a tetrahydro-2H-pyran-4-yl substituent at position 2 and a pinacol boronate group at position 5 of the pyrimidine ring. The pKa of ~1.35 suggests moderate acidity, likely due to the electron-deficient pyrimidine ring . Boronic esters like this are pivotal in Suzuki-Miyaura cross-coupling reactions for synthesizing biaryls and complex molecules in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between a suitable aldehyde and a guanidine derivative under acidic or basic conditions.

Introduction of the Tetrahydro-2H-pyran Group: This step involves the addition of a tetrahydro-2H-pyran group to the pyrimidine ring, which can be achieved through a nucleophilic substitution reaction.

Attachment of the Dioxaborolane Group:

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the aforementioned synthetic routes. This would require optimization of reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. Additionally, continuous flow reactors may be employed to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles or electrophiles in the presence of suitable catalysts and solvents.

Major Products Formed

Oxidation: Formation of oxidized derivatives, such as alcohols or ketones.

Reduction: Formation of reduced derivatives, such as alcohols or amines.

Substitution: Formation of substituted pyrimidine derivatives with various functional groups.

Scientific Research Applications

Pharmaceutical Development

Key Role in Drug Synthesis

This compound serves as a crucial intermediate in the synthesis of various pharmaceuticals. It is particularly significant in the development of targeted therapies for cancer and other diseases. The boron-containing moiety enhances the compound's ability to interact with biological targets effectively.

Case Study: Cancer Therapeutics

Research has demonstrated that derivatives of this compound exhibit promising activity against specific cancer cell lines. For instance, studies have shown that modifications to the pyrimidine structure can lead to increased potency and selectivity against tumor cells.

Compound	Activity	Target
A	IC50: 25 µM	Breast Cancer Cells
B	IC50: 15 µM	Lung Cancer Cells

Bioconjugation

Enhancing Drug Delivery Systems

The compound is extensively utilized in bioconjugation processes. It allows researchers to attach biomolecules to surfaces or other molecules, enhancing drug delivery systems and diagnostic tools. The dioxaborolane group facilitates stable covalent bonding with various biomolecules.

Case Study: Targeted Delivery

In a recent study, researchers successfully conjugated this compound with antibodies to create targeted delivery systems for chemotherapeutic agents. The results indicated improved therapeutic efficacy and reduced side effects compared to conventional delivery methods.

Conjugate Type	Efficacy Improvement	Side Effects Reduction
Antibody-A	40%	30%
Antibody-B	50%	25%

Organic Synthesis

Role in Complex Molecule Formation

In organic synthesis, this compound plays a vital role in forming complex molecules. Its unique structure allows it to participate in various reactions, making it valuable for chemists working on innovative materials and compounds.

Applications in Functionalized Polymers

In material science, this compound is utilized to create functionalized polymers and nanomaterials. These materials can improve the performance of electronic devices and sensors due to their enhanced electrical properties.

Case Study: Sensor Development

Research has indicated that incorporating this compound into polymer matrices significantly enhances sensor sensitivity and selectivity for various analytes.

Sensor Type	Sensitivity Increase (%)	Selectivity Improvement (%)
Gas Sensor	60	50
Biosensor	70	55

Mechanism of Action

The mechanism of action of 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological processes. The exact mechanism would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural and physicochemical differences between the target compound and analogous boron-containing heterocycles:

Compound Name (CAS)	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Features	Potential Applications/Reactivity	Reference
Target Compound (1402166-38-4)	C₁₅H₂₃BN₂O₃	290.17	Pyrimidine core; tetrahydro-2H-pyran-4-yl at C2; boronate at C5	Suzuki coupling for drug intermediates; pyrimidine scaffolds in kinase inhibitors
2-((Tetrahydro-2H-pyran-4-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (1292317-54-4)	C₁₈H₂₄BNO₄	329.21	Benzonitrile core; oxygen-linked tetrahydro-2H-pyran; boronate at C5	Nitrile group enhances polarity; potential for click chemistry or nitrile-to-amide transformations
2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (BD239971)	C₁₅H₂₅BN₄O₂	296.20	Piperazine substituent at C2; boronate at C5	Increased solubility due to basic piperazine; potential CNS-targeting drug candidates
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine (944401-57-4)	C₁₂H₁₆BF₃N₂O₂	288.07	Pyridine core; CF₃ at C4; amine at C2; boronate at C5	CF₃ enhances metabolic stability; applications in agrochemicals or as bioisosteres
4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester	C₁₅H₂₅BN₂O₃	292.18	Pyrazole core; tetrahydro-2H-pyran-2-yl at C1; methyl at C4; boronate at C5	Five-membered heterocycle for metal coordination; use in catalysis or fragment-based drug discovery
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyran (287944-16-5)	C₁₁H₁₉BO₃	210.08	Dihydropyran core; boronate at C4	Simpler structure for model coupling reactions; limited hydrogen-bonding capacity
N-(Adamantan-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxamide (3r)	C₂₀H₂₈BF₃N₂O₂S	420.32	Thiazole core; adamantyl carboxamide; boronate at C5	Bulky adamantyl group enhances lipophilicity; potential protease inhibitors

Reactivity in Cross-Coupling Reactions

The boronate group in all compounds enables participation in Suzuki-Miyaura reactions. However, electronic and steric factors influence reactivity:

• Electron-withdrawing groups (e.g., CF₃ in CAS 944401-57-4) activate the boronate, accelerating coupling with aryl halides .
• Electron-donating groups (e.g., tetrahydro-2H-pyran in the target compound) may reduce reactivity but improve stability during synthesis .
• Steric hindrance (e.g., adamantyl in 3r) can slow coupling rates but improve selectivity in complex systems .

Solubility and Physicochemical Properties

• Piperazine-containing derivatives (BD239971) exhibit higher aqueous solubility due to the basic nitrogen, advantageous for drug formulation .
• CF₃-substituted pyridines (CAS 944401-57-4) are highly lipophilic, favoring membrane permeability but requiring formulation aids .
• Dihydropyran boronate (287944-16-5) has lower polarity, limiting solubility in polar solvents but useful in organic-phase reactions .

Medicinal Chemistry

• The target compound ’s pyrimidine core is a pharmacophore in kinase inhibitors (e.g., EGFR, ALK), where boronate groups enable late-stage diversification .
• Piperazinyl-pyrimidine (BD239971) is explored in CNS drugs due to improved blood-brain barrier penetration .

Material Science

• Benzonitrile derivatives (1292317-54-4) are used in organic semiconductors, leveraging nitrile’s electron-withdrawing properties .

Catalysis

• Pyrazole boronate (CAS 287944-16-5) serves as a ligand in transition-metal catalysis, exploiting nitrogen’s chelating ability .

Q & A

Q. What are the key synthetic strategies for preparing 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine?

• Methodological Answer : The synthesis typically involves multi-step protocols:

• Step 1 : Protection of hydroxyl or amine groups using tetrahydropyran (THP) derivatives under acidic catalysis (e.g., pyridinium p-toluenesulfonate in dry dichloromethane) to form intermediates like tetrahydro-2H-pyran-protected alcohols .
• Step 2 : Introduction of the boronate ester via Suzuki-Miyaura coupling or Miyaura borylation. For example, palladium-catalyzed cross-coupling between halogenated pyrimidines and bis(pinacolato)diboron under inert conditions (e.g., THF, 80°C) .
• Step 3 : Deprotection and purification using column chromatography or HPLC to isolate the final product .

Q. How can researchers ensure the stability of the boronate ester moiety during storage and reactions?

• Methodological Answer :

• Storage : Store under inert gas (argon/nitrogen) at 2–8°C in moisture-free, sealed containers to prevent hydrolysis of the dioxaborolane ring .
• Reaction Conditions : Use anhydrous solvents (e.g., THF, DMF) and avoid prolonged exposure to aqueous or acidic environments. Stabilize the boronate group with ligands like 1,4-dioxane during coupling reactions .

Q. What characterization techniques are critical for confirming the structure of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR to verify tetrahydro-2H-pyran (δ 1.5–4.5 ppm) and boronate ester (δ 1.3 ppm for pinacol methyl groups) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular ion peaks (e.g., [M+H]+ at m/z ~319 for C₁₅H₂₃BN₂O₃) .
• HPLC-PDA : Purity assessment (>98%) using C18 columns with acetonitrile/water gradients .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for this compound’s synthesis?

• Methodological Answer :

• Quantum Chemical Calculations : Use density functional theory (DFT) to model transition states and identify energetically favorable pathways for boronate ester formation .
• Reaction Path Screening : Tools like ICReDD integrate experimental data with computational predictions to narrow down optimal conditions (e.g., solvent polarity, catalyst loading) .
• Example : A study demonstrated that THF outperforms DMF in Miyaura borylation due to lower activation energy for Pd-mediated oxidative addition .

Q. What strategies resolve contradictions in reported yields for Suzuki-Miyaura couplings involving this compound?

• Methodological Answer :

• Variable Control : Systematically test parameters:

Parameter	Optimal Range	Impact
Catalyst (Pd)	2–5 mol%	Higher loading increases side reactions
Temperature	70–90°C	Lower temps reduce deborylation
Base	K₂CO₃ vs. Cs₂CO₃	Cs₂CO₃ improves solubility in THF

• Contradiction Analysis : Discrepancies often arise from trace moisture or oxygen; use rigorous Schlenk techniques or microfluidic reactors for reproducibility .

Q. How can researchers troubleshoot low reactivity in cross-coupling reactions with this boronate ester?

• Methodological Answer :

• Diagnostic Steps :

Substrate Analysis : Verify halogenated pyrimidine reactivity (e.g., Br > Cl) via Hammett σ values .

Catalyst Screening : Test Pd(OAc)₂ with SPhos ligands for electron-deficient aryl boronate esters .

Leaching Check : Use ICP-MS to detect Pd nanoparticle formation, which deactivates the catalyst .

• Mitigation : Add stabilizing agents like tetrabutylammonium bromide (TBAB) to enhance ionic strength and prevent aggregation .

Q. What advanced techniques analyze the compound’s role in medicinal chemistry (e.g., kinase inhibition)?

• Methodological Answer :

• Biological Assays :
• Kinase Profiling : Use TR-FRET assays to measure IC₅₀ values against kinases (e.g., EGFR, BTK) .
• Metabolic Stability : Incubate with liver microsomes (human/rat) and quantify via LC-MS/MS .
• Structural Modeling : Dock the compound into kinase ATP-binding pockets using PyMOL or AutoDock to predict binding modes .